Cas no 1806514-53-3 (1-Bromo-1-(4-bromo-3-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-bromo-3-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1806514-53-3
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4977508
• Update Time: 2025-05-20

1-Bromo-1-(4-bromo-3-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-bromo-3-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C10H10Br2O2/c1-6(14)10(12)7-2-3-9(11)8(4-7)5-13/h2-4,10,13H,5H2,1H3
• InChI Key： MCRQGKCEEXGIGH-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(CO)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(4-bromo-3-(hydroxymethyl)phenyl)propan-2-one

Professional Introduction to 1-Bromo-1-(4-bromo-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1806514-53-3)

1-Bromo-1-(4-bromo-3-(hydroxymethyl)phenyl)propan-2-one, a compound with the chemical identifier CAS No. 1806514-53-3, is a versatile intermediate in synthetic chemistry that has garnered significant attention in recent years due to its utility in pharmaceutical and agrochemical applications. This compound, characterized by its unique structural motifs, including bromine and hydroxymethyl substituents, offers a rich platform for further functionalization and derivatization, making it a valuable building block in the development of novel molecules.

The structural framework of 1-Bromo-1-(4-bromo-3-(hydroxymethyl)phenyl)propan-2-one consists of a propanone core substituted with a brominated aromatic ring at the alpha position. The presence of two bromine atoms at the 4-position and 3-position of the phenyl ring, along with a hydroxymethyl group at the 3-position, introduces multiple reactive sites that can be exploited for various synthetic transformations. This structural complexity not only makes the compound an intriguing subject of study but also opens up numerous possibilities for its application in drug discovery and material science.

In the realm of pharmaceutical research, 1-Bromo-1-(4-bromo-3-(hydroxymethyl)phenyl)propan-2-one has been explored as a precursor in the synthesis of bioactive molecules. The bromine atoms serve as excellent handles for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic frameworks. Additionally, the hydroxymethyl group provides a site for oxidation to an alcohol or reduction to an alkane, further expanding the synthetic utility of this compound.

Recent studies have highlighted the role of 1-Bromo-1-(4-bromo-3-(hydroxymethyl)phenyl)propan-2-one in the development of novel therapeutic agents. For instance, researchers have utilized this intermediate to synthesize derivatives with potential antimicrobial and anti-inflammatory properties. The brominated aromatic ring is known to enhance binding affinity to biological targets, making it an attractive scaffold for drug design. Moreover, the hydroxymethyl group can be modified to introduce specific pharmacophores that modulate biological activity.

The agrochemical industry has also shown interest in 1-Bromo-1-(4-bromo-3-(hydroxymethyl)phenyl)propan-2-one due to its potential as a precursor for herbicides and pesticides. The structural features of this compound allow for the development of molecules that can interact selectively with biological targets in plants, offering a pathway to more efficient and environmentally friendly crop protection agents. The ability to functionalize both the bromine and hydroxymethyl groups provides chemists with a high degree of flexibility in designing compounds with tailored properties.

In synthetic methodologies, 1-Bromo-1-(4-bromo-3-(hydroxymethyl)phenyl)propan-2-one has been employed in various multi-step syntheses. Its reactivity towards nucleophiles and electrophiles makes it a convenient starting material for constructing more complex structures. For example, it can be used to prepare chiral intermediates through asymmetric transformations, which are crucial in pharmaceutical synthesis where enantiomeric purity is often required.

The compound's unique properties have also been leveraged in materials science applications. Researchers have explored its use as a monomer or intermediate in polymer synthesis, where its ability to undergo cross-linking reactions can lead to the formation of novel materials with enhanced mechanical or thermal properties. Additionally, the presence of bromine atoms allows for post-polymerization modifications via radical reactions, providing further opportunities for tailoring material characteristics.

The industrial production of 1-Bromo-1-(4-bromo-3-(hydroxymethyl)phenyl)propan-2-one involves careful optimization of synthetic routes to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable methods for its synthesis. These improvements not only reduce costs but also minimize environmental impact, aligning with global efforts towards sustainable chemical manufacturing.

In conclusion, 1-Bromo-1-(4-bromo-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1806514-53-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with diverse functionalities. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a cornerstone in modern chemical synthesis.